Cas no 8002-68-4 (Ethyl pyrrolidine-3-carboxylate hydrochloride)

• Product Name: Ethyl pyrrolidine-3-carboxylate hydrochloride
• CAS No: 8002-68-4
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• CID: 47968
• PubChem ID: 168266389
• Update Time: 2024-10-27

Ethyl pyrrolidine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Juniperberry Oil
• JUNIPER BERRIES OIL,2X
• Essential oils, juniper
• FEMA No. 2604
• HSDB 1948
• Juniper absolute (Juniperus communis L.)
• Juniper berry oil, terpenes
• Juniper branches oil (Juniperus communis L.)
• Juniper oil
• Juniperberry oil (Juniperus communis L.)
• Juniperus communis oil
• Liquids, juniper oils
• Oil of juniper
• Oil of juniper berry
• Oils, juniper
• Oils, juniperus communis
• UNII-SZH16H44UY
• UNII-YNW2QPG8YK
• Wacholderbeer oel
• ETHYL PYRROLIDINE-3-CARBOXYLATE HYDROCHLORIDE
• ethyl pyrrolidine-3-carboxylate HCl
• DL-beta-Proline ethyl ester hydrochloride
• 3-Pyrrolidinecarboxylic acid, ethyl ester, hydrochloride
• (+/-)-Pyrrolidine-3-carboxylic acid ethyl ester hydrochloride
• Ethyl 3-pyrrolidinecarboxylate hydrochloride
• ethyl pyrrolidine-3-carboxylate;hydrochloride
• Ethyl (S)-pyrrolidine-3-carboxylate hydrochloride
• PubChem18711
• AMOT0102
• HT1118
• HT1128
• Ethyl pyrrolidin
• 8002-68-4
• 3-Methylidene-7-(3-tritiopyridin-2-yl)-2,7-diazaspiro[4.4]nonan-1-one;3-methylidene-7-(4-tritiopyridin-2-yl)-2,7-diazaspiro[4.4]nonan-1-one;3-methylidene-7-(5-tritiopyridin-2-yl)-2,7-diazaspiro[4.4]nonan-1-one;3-methylidene-7-(6-tritiopyridin-2-yl)-2,7-diazaspiro[4.4]nonan-1-one
• Ethyl pyrrolidine-3-carboxylate hydrochloride

• MDL： MFCD00147305
• Inchi： 1S/C7H13NO2.ClH/c1-2-10-7(9)6-3-4-8-5-6;/h6,8H,2-5H2,1H3;1H
• InChI Key： AYYKCALHTPKNOI-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1CNCC1)=O

Computed Properties

• Exact Mass: 916.48604844g/mol
• Monoisotopic Mass: 916.48604844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3

Experimental Properties

• Density: 0.863 g/mL at 25 °C(lit.)
• Boiling Point: 131-172 °C(lit.)
• Flash Point: Fahrenheit: 109.4 ° f
  Celsius: 43 ° c
  
• Refractive Index: n20/D 1.479(lit.)
• FEMA: 2604 | JUNIPER OIL (JUNIPERUS COMMUNIS L.)
• Specific Rotation: D25 0 to -15°
• Optical Activity: [α]20/D −5.4°, neat

Ethyl pyrrolidine-3-carboxylate hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H315
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：2
• Hazard Category Code： 10-38
• Safety Instruction： 16-26-36
• RTECS：NY9870000
• Hazardous Material Identification：
• Risk Phrases：10-38
• Safety Term：16-26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids